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Compound of Interest

Compound Name: Bliretrigine

Cat. No.: B12422984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document outlines the synthetic pathway for Bliretrigine (also known as C-162), a

molecule of interest in pharmaceutical research. The synthesis involves a multi-step process

culminating in the formation of the final amide product. This guide provides detailed protocols

for the synthesis of key precursors and their final coupling, supported by quantitative data and

visual diagrams to aid in comprehension and replication for research purposes.

I. Overview of the Synthetic Strategy
The synthesis of Bliretrigine can be conceptually divided into three main stages:

Synthesis of Precursor 1: Preparation of 2-aminopyrimidine-5-carboxylic acid.

Synthesis of Precursor 2: Preparation of 8-amino-2,3,4,5-tetrahydro-1H-benzo[c]azepine.

Final Coupling: Amide bond formation between the two precursors to yield Bliretrigine.

A generalized overview of this synthetic approach is depicted below.
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Synthesis of Precursor 1 Synthesis of Precursor 2

Final Coupling

Ethyl 2-formyl-3-oxopropanoate

Ethyl 2-aminopyrimidine-5-carboxylate

Guanidine

2-Aminopyrimidine-5-carboxylic acid

Hydrolysis

Bliretrigine

Starting Material

8-Nitro-2,3,4,5-tetrahydro-1H-benzo[c]azepine

Multi-step synthesis

8-Amino-2,3,4,5-tetrahydro-1H-benzo[c]azepine

Reduction

Amide Coupling (e.g., HATU)
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2-Aminopyrimidine-
5-carboxylic acid

Amide Coupling

8-Amino-2,3,4,5-tetrahydro-
1H-benzo[c]azepine HATU, DIEA DMF

Bliretrigine
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Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422984#bliretrigine-synthesis-pathway-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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